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Compound of Interest

Compound Name: N-Nitrosodiethanolamine

Cat. No.: B133224 Get Quote

Essential guidelines for the safe handling and disposal of N-Nitrosodiethanolamine (NDELA),

a compound recognized as a probable human carcinogen, are critical for ensuring the safety of

laboratory personnel and maintaining regulatory compliance. This document provides a clear,

step-by-step protocol for the proper disposal of NDELA, alongside crucial safety data and

handling procedures to support researchers, scientists, and drug development professionals.

Due to its hazardous nature, strict adherence to these safety protocols during handling and

disposal is mandatory.

Key Safety and Regulatory Data
A summary of important quantitative and regulatory data for N-Nitrosodiethanolamine is

provided below.
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Property Value Source

Chemical Formula C4H10N2O3 FUJIFILM Wako Chemicals

Molecular Weight 134.13 g/mol FUJIFILM Wako Chemicals

Appearance
Yellow to dark brown very

viscous liquid
PubChem

Boiling Point Decomposes Not specified

Density 0.95 g/cm³ at 20 °C Agilent Technologies

Carcinogenicity
IARC Group 2A: Probably

carcinogenic to humans
Santa Cruz Biotechnology

EPA Waste Number

U174 (for the related

compound N-

nitrosodiethylamine)

Santa Cruz Biotechnology

Experimental Protocols: Safe Disposal Procedures
Proper disposal of N-Nitrosodiethanolamine and all contaminated materials is crucial to

prevent environmental contamination and exposure.[1] The following step-by-step procedure

must be followed:

1. Personal Protective Equipment (PPE): A comprehensive PPE approach is mandatory when

handling N-Nitrosodiethanolamine.[1]

Hand Protection: Double gloving is required. For concentrated forms, use butyl rubber or

SilverShield™ gloves. For diluted solutions, nitrile gloves may be used as the inner layer.[1]

[2] N-Nitrosodiethanolamine can penetrate standard latex and nitrile gloves.[1]

Body Protection: Wear a disposable, close-fitting suit or scrubs and a lab coat.[1]

Eye Protection: Use safety glasses with side shields or goggles.[1]

Respiratory Protection: For weighing and diluting the neat chemical, a half-face respirator

with a combination filter cartridge (organic vapor/acid gas/HEPA) is recommended. In case of

spills or inadequate ventilation, a supplied-air respirator should be used.[3]
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2. Waste Collection:

Liquid Waste: Collect all liquid waste containing N-Nitrosodiethanolamine in a designated,

sealed, and clearly labeled hazardous waste container.[1][3] Do not mix with other waste

streams.

Solid Waste: Dispose of all contaminated materials, including gloves, wipes, absorbent

paper, and disposable lab coats, as hazardous waste.[4] Double-bag dry waste using

sealable transparent bags.[3][4]

3. Labeling and Storage:

Label all waste containers with "HAZARDOUS WASTE," the chemical constituents, and the

date of generation.[3][4]

Store waste containers in a designated, cool, dark, and well-ventilated area with secondary

containment to prevent spills.[3][4]

4. Decontamination:

Decontaminate all surfaces, equipment, and glassware that have come into contact with N-
Nitrosodiethanolamine.[4]

Use an appropriate cleaning solution and dispose of all cleaning materials as hazardous

waste.[3]

5. Final Disposal:

Contact a licensed professional waste disposal service for pickup and final disposal.[1]

The material may be dissolved in a combustible solvent and burned in a chemical incinerator

equipped with an afterburner and scrubber.[3]

All waste must be handled in accordance with local, state, and federal regulations.[5]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of N-
Nitrosodiethanolamine waste.

Preparation

Waste Segregation

Container Management

Final Disposal

Start: Handling NDELA

Wear Appropriate PPE
(Double Gloves, Lab Coat, Goggles)

Collect Liquid Waste
in Sealed Container

Collect Solid Waste
(PPE, Wipes) in Double Bags

Label as 'Hazardous Waste'
with Contents and Date

Store in Designated Area
with Secondary Containment

Decontaminate Surfaces
and Equipment

Contact Licensed Waste
Disposal Service

End: Proper Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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